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Compound of Interest

Compound Name: Itraconazole-d9

Cat. No.: B15545306

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical component of laboratory management
and environmental responsibility. Itraconazole-d9, a deuterated stable isotope-labeled form of
the antifungal agent Itraconazole, requires meticulous handling and disposal procedures due to
its chemical properties. Adherence to these protocols is essential to prevent environmental
contamination and ensure workplace safety.

Itraconazole is classified as harmful if swallowed, a skin and eye irritant, and may cause
respiratory irritation.[1][2][3][4] Therefore, its disposal must be managed in accordance with
federal, state, and local regulations for chemical waste. The U.S. Environmental Protection
Agency (EPA) governs the disposal of pharmaceutical and chemical waste, primarily under the
Resource Conservation and Recovery Act (RCRA).[5][6][7] It is crucial to manage this
substance as a hazardous waste and not dispose of it in household trash or via the sewer
system.[6][8]

Key Chemical and Toxicological Data

The following table summarizes key quantitative data for the parent compound, Itraconazole,
which informs the necessary safety precautions for its deuterated form.
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) ) Reference
Data Point Species Value
Documents

Acute Oral Toxicity

Rat >320 mg/kg [319]
(LD50)
Acute Oral Toxicity

Mouse >320 mg/kg [9]
(LD50)
Acute Oral Toxicity

Dog >200 mg/kg [9]

(LD50)

This data pertains to the non-deuterated parent compound, Itraconazole. LD50 refers to the
lethal dose at which 50% of the test subjects are killed.

Step-by-Step Disposal Protocol for Itraconazole-d9

The following protocol outlines the essential steps for the safe disposal of Itraconazole-d9
from a laboratory setting. This procedure is designed to comply with standard chemical safety
guidelines and regulatory requirements.

1. Hazard Assessment and Personal Protective Equipment (PPE)

» Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for
Itraconazole.[1][2][3][4][8][9][10]

o Wear Appropriate PPE: At a minimum, this includes chemical-resistant gloves, safety glasses
with side shields or goggles, and a lab coat.[1][2] Ensure adequate ventilation to avoid dust
or vapor inhalation.[2][8]

2. Waste Segregation and Containment

e Do Not Mix Wastes: Itraconazole-d9 waste should not be mixed with other waste streams
unless explicitly permitted by your institution's hazardous waste program.

o Use Designated Containers: Place all solid Itraconazole-d9 waste, including contaminated
consumables like weigh boats and wipes, into a suitable, sealed, and clearly labeled
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hazardous waste container.[2][8] For solutions, use a designated, leak-proof liquid waste
container.

o Proper Labeling: The waste container must be labeled in accordance with EPA and
institutional guidelines. The label should clearly state "Hazardous Waste" and identify the
contents (e.g., "lItraconazole-d9").

3. Spill and Decontamination Procedures

o Contain Spills: In the event of a spill, prevent further spread. For solid spills, sweep up the
material and place it in the hazardous waste container, avoiding dust creation.[2]

o Decontaminate Surfaces: Clean the affected area. Surfaces and equipment can be
decontaminated by scrubbing with alcohol, and the resulting materials should be disposed of
as hazardous waste.[1]

4. Storage and Final Disposal

o Store Securely: Store the sealed hazardous waste container in a designated, secure, and
well-ventilated satellite accumulation area away from incompatible materials.[1][2][4]

o Arrange for Professional Disposal: The disposal of the waste container must be handled by
an approved and licensed hazardous waste disposal contractor.[2][4][10] Never dispose of
Itraconazole-d9 in the regular trash or by flushing it down the drain.[6][8] The deuterated
nature of Itraconazole-d9 does not classify it as radioactive waste, as deuterium is a stable,
non-radioactive isotope.

Itraconazole-d9 Disposal Workflow

The following diagram illustrates the decision-making process and required steps for the proper
disposal of Itraconazole-d9.
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Caption: Workflow for the safe disposal of Itraconazole-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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